Cas no 10544-63-5 (Crotonic Acid Ethyl Ester)

Crotonic Acid Ethyl Ester Properties

Names and Identifiers

• Ethyl crotonate
• Crotonic Acid Ethyl Ester
• Ethyl 2-butenoate
• ethylester kyseliny krotonove
• but-2-enoic acid ethyl ester
• FEMA 3486
• Ethylcrotonat
• EthylcrotonateFCC
• ETHYL T2 BUTENOATE
• Ethyl but-2-enoate
• RARECHEM AL BI 0145
• ETHYLALPHA-CROTONATE
• ETHYL TRANS-CROTONATE
• TRANS-ETHYL CROTONATE
• crotonic acid, ethyl ester
• ethylcrotonate
• +Expand

• MDL： MFCD00009289
• InChIKey： ZFDIRQKJPRINOQ-UHFFFAOYSA-N
• Inchi： 1S/C6H10O2/c1-3-5-6(7)8-4-2/h3,5H,4H2,1-2H3
• SMILES： CC=CC(=O)OCC

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 94.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.12560
• PSA: 26.30000
• Refractive Index: n20/D 1.424(lit.)
• Boiling Point: 142-143 °C(lit.)
• Melting Point: 37.22°C (estimate)
• Flash Point: 36 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.918 g/mL at 25 °C(lit.)